Cas no 2229124-74-5 (methyl 2-2-(1-aminocyclopropyl)propan-2-ylbenzoate)

• Product Name: methyl 2-2-(1-aminocyclopropyl)propan-2-ylbenzoate
• CAS No: 2229124-74-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6264851
• PubChem ID: 165689140
• Update Time: 2025-06-08

methyl 2-2-(1-aminocyclopropyl)propan-2-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-(1-aminocyclopropyl)propan-2-ylbenzoate
• methyl 2-[2-(1-aminocyclopropyl)propan-2-yl]benzoate
• EN300-1791755
• 2229124-74-5

• Inchi： 1S/C14H19NO2/c1-13(2,14(15)8-9-14)11-7-5-4-6-10(11)12(16)17-3/h4-7H,8-9,15H2,1-3H3
• InChI Key： YDLVMZIXVDAQDQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C(C)(C)C1(CC1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-2-(1-aminocyclopropyl)propan-2-ylbenzoate

Comprehensive Overview of Methyl 2-(2-(1-Aminocyclopropyl)propan-2-yl)benzoate (CAS No. 2229124-74-5)

Methyl 2-(2-(1-Aminocyclopropyl)propan-2-yl)benzoate (CAS No. 2229124-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, characterized by its cyclopropylamine and benzoate moieties, offers a versatile scaffold for drug discovery and material science. Its molecular formula and precise stereochemistry make it a valuable intermediate in synthesizing bioactive molecules targeting various therapeutic areas.

The compound's 1-aminocyclopropyl group is particularly noteworthy, as cyclopropane rings are known to enhance metabolic stability and bioavailability in drug candidates. Researchers have explored its role in modulating enzyme activity or receptor binding, especially in central nervous system (CNS) disorders and anti-inflammatory applications. Recent studies highlight its potential as a precursor for small-molecule inhibitors or proteolysis-targeting chimeras (PROTACs), aligning with the growing demand for targeted therapies in oncology and neurodegenerative diseases.

In agrochemical contexts, methyl 2-(2-(1-aminocyclopropyl)propan-2-yl)benzoate has been investigated for its herbicidal or fungicidal properties. The propan-2-ylbenzoate segment may contribute to lipid solubility, facilitating plant membrane penetration. Sustainable agriculture trends have spurred interest in such compounds as alternatives to traditional pesticides, addressing consumer concerns about environmental persistence and toxicity.

Synthetic accessibility remains a key focus for CAS No. 2229124-74-5. Optimized routes often involve Pd-catalyzed cross-coupling or microwave-assisted esterification, reflecting industry priorities toward greener chemistry. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), critical for regulatory compliance in Good Manufacturing Practice (GMP) settings.

Emerging applications include its use in covalent organic frameworks (COFs) for gas storage or catalysis, leveraging the amine group's reactivity. This aligns with materials science innovations in carbon capture—a hot topic in climate change mitigation. Additionally, its hydrogen-bonding capacity makes it a candidate for supramolecular chemistry studies, particularly in self-assembling systems for nanotechnology.

Safety profiles of methyl 2-(2-(1-aminocyclopropyl)propan-2-yl)benzoate are rigorously assessed through OECD guideline tests, showing low ecotoxicity in preliminary data. Such findings support its adoption in eco-conscious formulations, resonating with the "green chemistry" movement. Storage recommendations typically emphasize inert atmospheres to preserve the aminocyclopropyl group's integrity, a detail crucial for industrial handling.

Market analysts note rising patent filings involving CAS No. 2229124-74-5, particularly in Asia-Pacific regions where pharmaceutical R&D investments are surging. Its cost-effectiveness compared to analogous chiral auxiliaries further drives commercial interest. Suppliers increasingly list it on digital B2B platforms, catering to the shift toward e-procurement in chemical sourcing.

Future directions may explore its enantioselective synthesis using biocatalysts—a trending approach to reduce waste. Computational studies (molecular docking or QSAR modeling) could further elucidate its pharmacophore features, addressing FAQs about structure-activity relationships. As regulatory landscapes evolve, this compound's adaptability positions it favorably for next-generation applications across industries.